Cas no 89326-69-2 (Benzenepentanoic acid, 4-ethyl-)

• Product Name: Benzenepentanoic acid, 4-ethyl-
• CAS No: 89326-69-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 604155
• PubChem ID: 24261335
• Update Time: 2025-04-19

Benzenepentanoic acid, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 4-ethyl-
• 5-(4-ethylphenyl)pentanoic acid
• SCHEMBL1205582
• AKOS009242597
• MFCD09890948
• DTXSID60640547
• 89326-69-2

• Inchi： 1S/C13H18O2/c1-2-11-7-9-12(10-8-11)5-3-4-6-13(14)15/h7-10H,2-6H2,1H3,(H,14,15)
• InChI Key： DLBKSNZHUSWJMU-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(CC)=CC=1)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų